Cas no 2411310-75-1 (2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2411310-75-1
• MF: C₁₃H₁₅ClF₃N₃O₂
• MW: 337.72531247139
• CID: 5358370
• Update Time: 2025-06-13

2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• Z3775053816

• Inchi： 1S/C13H15ClF3N3O2/c1-7(14)10(21)20-5-4-12(6-20,13(15,16)17)11-18-9(19-22-11)8-2-3-8/h7-8H,2-6H2,1H3
• InChI Key： LPLZBMWJAOEOAS-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(F)(F)F)(C2=NC(C3CC3)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2

Additional information on 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one

Comprehensive Analysis of 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411310-75-1)

The compound 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411310-75-1) is a highly specialized chemical entity that has garnered significant attention in modern pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a cyclopropyl-1,2,4-oxadiazole core and a trifluoromethylpyrrolidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the trifluoromethyl group in this compound aligns with current trends in drug discovery, where fluorinated molecules are increasingly favored for their improved pharmacokinetic properties. Additionally, the 1,2,4-oxadiazole ring is known for its versatility in medicinal chemistry, often contributing to hydrogen bonding and π-stacking interactions, which are critical for target engagement.

From a synthetic perspective, 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one represents a challenging yet rewarding target for organic chemists. The incorporation of the cyclopropyl group introduces steric constraints that can influence the compound's conformational dynamics, while the chloropropanone segment offers a reactive handle for further derivatization. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one could serve as a precursor for novel crop protection agents. The oxadiazole and trifluoromethyl functionalities are known to enhance the bioactivity of pesticides and herbicides, making this compound a subject of interest for sustainable agriculture solutions. With the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this molecule with minimal environmental impact.

Another area of exploration is the compound's role in material science. The trifluoromethyl group can impart unique electronic properties to materials, potentially leading to advancements in organic electronics and liquid crystals. Its structural complexity also makes it a candidate for supramolecular chemistry, where precise molecular interactions are key to designing functional materials.

Given the increasing interest in AI-driven drug discovery, computational studies on 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one are also gaining traction. Molecular docking and quantitative structure-activity relationship (QSAR) analyses can provide insights into its binding affinities and optimize its design for specific applications. This aligns with the broader trend of integrating machine learning and cheminformatics into chemical research.

In conclusion, 2-Chloro-1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411310-75-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and adaptability make it a valuable asset in the quest for innovative solutions in pharmaceuticals, agrochemicals, and material science. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.